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Compound of Interest

Compound Name: 2-(2-Bromoethyl)-1,3-dioxane

Cat. No.: B048130

Technical Guide: Physical Properties of 2-(2-
Bromoethyl)-1,3-dioxane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-(2-
Bromoethyl)-1,3-dioxane (CAS No. 33884-43-4), a valuable reagent in organic synthesis. The
information is presented to be a reliable resource for laboratory and development applications.

Physical Properties

The physical characteristics of 2-(2-Bromoethyl)-1,3-dioxane have been compiled from
various chemical data sources. A summary of these properties is provided in the table below for
quick reference.

Property Value Conditions
Boiling Point 67-70 °C at 2.8 mmHg
221.1°C at 760 mmHg

Density 1.431 g/mL at 25 °C

Experimental Protocols
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While specific experimental documentation for the determination of the physical properties of 2-
(2-Bromoethyl)-1,3-dioxane is not readily available in the public domain, generalized and
widely accepted methodologies for these measurements are detailed below.

1. Determination of Boiling Point at Reduced Pressure (Vacuum Distillation)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds that may decompose at their atmospheric boiling point, the boiling
point is determined at a reduced pressure.

o Apparatus: A vacuum distillation setup is assembled, which includes a round-bottom flask, a
distillation head with a thermometer, a condenser, a receiving flask, and a vacuum pump with
a manometer to measure the pressure.

e Procedure:

[¢]

The liquid sample, 2-(2-Bromoethyl)-1,3-dioxane, is placed in the round-bottom flask
along with boiling chips or a magnetic stirrer to ensure smooth boiling.

o The system is sealed, and the vacuum pump is turned on to reduce the pressure to the
desired level, as measured by the manometer (e.g., 2.8 mmHg).

o The flask is gently heated. The temperature is monitored closely.

o The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, characterized by a steady condensation of the liquid on the thermometer bulb
and a constant temperature reading.

2. Determination of Density

The density of a liquid is its mass per unit volume. A common and accurate method for
determining the density of a liquid is using a pychometer or a density meter.

e Apparatus: A pycnometer (a glass flask with a precise volume), a balance, and a
temperature-controlled water bath.

e Procedure:
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o The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

o The pycnometer is filled with the liquid sample, 2-(2-Bromoethyl)-1,3-dioxane, ensuring
no air bubbles are trapped.

o The filled pycnometer is placed in a temperature-controlled water bath to bring the liquid to
a specific temperature (e.g., 25 °C). The volume of the liquid is adjusted to the calibration
mark of the pycnometer.

o The outside of the pycnometer is carefully dried, and its total mass is weighed.

o The mass of the liquid is determined by subtracting the mass of the empty pycnometer
from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Synthesis Workflow

The synthesis of 2-(2-Bromoethyl)-1,3-dioxane can be achieved through the reaction of
acrolein with 1,3-propanediol in the presence of hydrogen bromide. The following diagram
illustrates the workflow for this synthesis.
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Caption: Synthesis workflow for 2-(2-Bromoethyl)-1,3-dioxane.

« To cite this document: BenchChem. [Physical properties of "2-(2-Bromoethyl)-1,3-dioxane"
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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